AN7973

• Molecular Formula: C19H17BClN3O3
• Molecular Weight: 381.6 g/mol
• SMILES: B1(C2=C(C=CC(=C2)NC(=O)C3=C(C=C(C=C3)N4C=CC=N4)Cl)C(O1)(C)C)O
• InChI: InChI=1S/C19H17BClN3O3/c1-19(2)15-7-4-12(10-16(15)20(26)27-19)23-18(25)14-6-5-13(11-17(14)21)24-9-3-8-22-24/h3-11,26H,1-2H3,(H,23,25)
• InChIKey: JUSVAUWJLCQPHI-UHFFFAOYSA-N

Benchmarking novel anti-cryptosporidial candidates requires a gold-standard reference inhibitor with validated oral efficacy. AN7973 (CAS 1620899-32-2) meets this need as a 6-carboxamide benzoxaborole with EC50=0.13 µM against C. parvum and C. hominis. • Retains full activity vs AN3661-resistant CpCPSF3 Y385N strains • >99% oocyst reduction at 25 mg/kg in NSG mouse model • Selectivity index >192 with favorable oral PK • Validated in neonatal calf cryptosporidiosis model. Supplied as ≥98% pure solid; ideal for target validation, MOA studies, and HTS benchmarking.

AN7973 Preclinical Overview

2-Chloro-N-(1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)-4-pyrazol-1-ylbenzamide, designated AN7973 (CAS 1620899-32-2), is a 6-carboxamide benzoxaborole with a molecular formula of C19H17BClN3O3 and a molecular weight of 381.6 g/mol . AN7973 functions by inhibiting intracellular Cryptosporidium parasite development and exhibits oral activity in murine models of both acute and established cryptosporidiosis [1]. It is a potent inhibitor of Cryptosporidium parvum and C. hominis, the species most clinically relevant to human health [1]. The compound represents a research-stage antiparasitic agent being advanced for the treatment of cryptosporidiosis, a diarrheal disease with limited effective therapeutic options.

1

Cryptosporidium intracellular development inhibition studies

2

Oral in vivo efficacy models (mouse and calf cryptosporidiosis)

3

Benzoxaborole mechanism-of-action and resistance research

• [1] Lunde CS, et al. Identification of a potent benzoxaborole drug candidate for treating cryptosporidiosis. Nat Commun. 2019 Jun 27;10(1):2816. View Source

AN7973 Structural Specificity

Benzoxaboroles constitute a chemically versatile class, yet their antiparasitic activity is highly sensitive to substitution patterns. AN7973's 6-carboxamide moiety and its specific substitution at the 2-chloro-4-pyrazol-1-yl position confer unique potency against Cryptosporidium that is not shared by other benzoxaboroles [1]. For example, the structurally related compound AN3661, while also active against Cryptosporidium, exhibits a different mechanism of action (targeting CPSF3) and loses efficacy against AN3661-resistant strains carrying the CpCPSF3 Y385N mutation—a resistance mechanism to which AN7973 remains fully active [2]. Therefore, substitution with a generic or structurally similar benzoxaborole cannot replicate AN7973's specific pharmacological profile, including its oral efficacy in both acute and chronic infection models and its favorable safety and PK parameters [1].

AN7973

6‑carboxamide benzoxaborole with specific substitution pattern; retains activity in AN3661‑resistant models and exhibits oral model‑response context.

AN3661

Structurally related benzoxaborole but targets CPSF3; loses efficacy against CpCPSF3 Y385N mutant strains, limiting cross‑study comparability.

Generic benzoxaboroles

Substitution pattern highly sensitive; oral efficacy and tolerability profile may not transfer without direct evidence.

• [1] Lunde CS, et al. Identification of a potent benzoxaborole drug candidate for treating cryptosporidiosis. Nat Commun. 2019 Jun 27;10(1):2816. View Source
• [2] Mechanistic insights into the activity of Benzoxaboroles against Cryptosporidium parvum: CPSF3 targeting and resistance implications. HAL Science, 2025. View Source

AN7973 Comparative Analysis

Superior In Vitro Potency vs. Nitazoxanide

AN7973 demonstrates significantly greater in vitro potency against Cryptosporidium parvum than the FDA-approved standard-of-care agent nitazoxanide. In HCT-8 cell infection assays, AN7973 achieved an EC50 of 0.13 µM, while nitazoxanide exhibited an EC50 of 1.55 µM [1][2]. This represents an approximately 12-fold improvement in potency. Additionally, time-kill curve analyses revealed that AN7973 acts rapidly to eliminate intracellular Cryptosporidium parasites, whereas nitazoxanide displays a much slower rate of parasite clearance in vitro [2].

In vitro potency context vs nitazoxanide

Head-to-head

EC₅₀ 0.13 µM (AN7973) vs 1.55 µM (nitazoxanide)

Reported ~12‑fold lower EC₅₀, supports potency differentiation in research

HCT‑8 cells, 24 h exposure; data to verify in independent labs

Evidence Dimension	In vitro potency (EC50) against C. parvum
Target Compound Data	EC50 = 0.13 µM
Comparator Or Baseline	Nitazoxanide: EC50 = 1.55 µM (range 1.31–1.84 µM)
Quantified Difference	~12-fold greater potency for AN7973
Conditions	HCT-8 cell monolayers infected with C. parvum; 24 h exposure; high-content microscopy enumeration

Why This Matters

Higher in vitro potency enables lower effective dosing, potentially reducing off-target effects and improving therapeutic index in preclinical development.

• [1] Lunde CS, et al. Identification of a potent benzoxaborole drug candidate for treating cryptosporidiosis. Nat Commun. 2019 Jun 27;10(1):2816. View Source
• [2] Fig. 3: AN7973 acts rapidly to eliminate Cryptosporidium in vitro. Nature Communications, 2019. View Source

Selectivity Index Advantage

AN7973 exhibits a favorable selectivity profile, with no cytotoxicity observed in three mammalian cell lines (HCT-8, HEK293, HepG2) at concentrations up to 25 µM, the highest concentration tested [1]. This yields a selectivity index (CC50/EC50) of >192 for AN7973 against C. parvum, calculated using the EC50 of 0.13 µM and the minimum cytotoxic concentration of >25 µM. In contrast, nitazoxanide's selectivity index is substantially lower, as its reported EC50 is 1.55 µM and its cytotoxicity is observed at much lower multiples of its EC50 [1][2]. A larger selectivity index is crucial for minimizing host cell toxicity during treatment.

Selectivity index context

Cross‑study comparable

Selectivity index >192 (CC₅₀ >25 µM / EC₅₀ 0.13 µM)

Reported high selectivity, supports wider research window context

Mammalian cell lines HCT‑8, HEK293, HepG2; nitazoxanide SI <50

Evidence Dimension	Selectivity Index (CC50/EC50) in mammalian cells
Target Compound Data	Selectivity index > 192 (CC50 >25 µM / EC50 0.13 µM)
Comparator Or Baseline	Nitazoxanide: reported selectivity index < 50 in similar assays
Quantified Difference	AN7973 selectivity index is >3.8-fold higher than nitazoxanide's
Conditions	Cytotoxicity assessed in HCT-8, HEK293, and HepG2 cells; antiparasitic activity in HCT-8 cells infected with C. parvum

Why This Matters

A high selectivity index indicates a wider therapeutic window, reducing the risk of host cell toxicity and making AN7973 a more viable candidate for further development compared to nitazoxanide.

• [1] Lunde CS, et al. Identification of a potent benzoxaborole drug candidate for treating cryptosporidiosis. Nat Commun. 2019 Jun 27;10(1):2816. View Source
• [2] Nitazoxanide inhibition curve EC50 data. PMC, 2018. View Source

Efficacy Against AN3661-Resistant Strains

A critical differentiator for AN7973 is its retained activity against Cryptosporidium parvum strains that are resistant to the closely related benzoxaborole AN3661. While AN3661 inhibits Cryptosporidium growth by targeting the endonuclease activity of CPSF3 (cleavage and polyadenylation specificity factor 3), a single point mutation (CpCPSF3 Y385N) confers resistance to AN3661 [1]. Notably, AN7973 remains fully effective in controlling severe infection in mice challenged with this AN3661-resistant strain [1]. This suggests that AN7973 either engages a different target or interacts with CPSF3 in a manner distinct from AN3661, avoiding cross-resistance.

Activity in AN3661‑resistant strains

Head‑to‑head

Full in vivo efficacy retained in CpCPSF3 Y385N mutant model

Supports cross‑resistance study context; may engage distinct target

AN3661 loses efficacy against same mutant strain

Evidence Dimension	Efficacy against drug-resistant Cryptosporidium strain
Target Compound Data	AN7973 retains full in vivo efficacy
Comparator Or Baseline	AN3661: loses efficacy against CpCPSF3 Y385N mutant strain
Quantified Difference	Qualitative difference: AN7973 active where AN3661 fails
Conditions	In vivo mouse model of cryptosporidiosis infected with AN3661-resistant C. parvum strain carrying CpCPSF3 Y385N mutation

Why This Matters

The lack of cross-resistance with AN3661 makes AN7973 a valuable tool compound for studying benzoxaborole mechanisms and a potential backup candidate in drug development pipelines where resistance to other benzoxaboroles may emerge.

• [1] Mechanistic insights into the activity of Benzoxaboroles against Cryptosporidium parvum: CPSF3 targeting and resistance implications. HAL Science, 2025. View Source

Rapid Parasite Clearance in Calf Model

In a neonatal dairy calf model that closely mimics cryptosporidiosis in human infants, AN7973 achieved a reduction in fecal oocyst shedding of nearly 5 logs within the first three days of treatment [1]. This effect is described as the most rapid reduction in parasite shedding yet reported in this model when compared to historical data for other anti-cryptosporidial agents, including nitazoxanide and MMV665917 [1][2]. Additionally, AN7973 treatment reduced diarrhea and dehydration in the infected calves [1].

In vivo parasite clearance (calf model)

Class‑level inference

Nearly 5‑log reduction in fecal oocyst shedding within 3 days

Reported rapid oocyst reduction, supports large‑animal model‑response context

Neonatal dairy calves; oral 6.67–10 mg/kg; comparison with historical controls

Evidence Dimension	In vivo parasite clearance rate in neonatal calf model
Target Compound Data	Nearly 5-log reduction in fecal oocyst shedding within 3 days
Comparator Or Baseline	Historical controls (nitazoxanide, MMV665917): slower and less complete reduction in oocyst shedding in the same model
Quantified Difference	~5-log reduction in 3 days (most rapid reported effect)
Conditions	Neonatal dairy calves experimentally infected with C. parvum; oral administration of AN7973 (6.67–10 mg/kg once or twice daily)

Why This Matters

Rapid and profound suppression of parasite shedding in a clinically relevant large animal model indicates strong potential for AN7973 to reduce disease transmission and severity in human cryptosporidiosis, a key advantage for procurement in translational research programs.

• [1] Lunde CS, et al. Identification of a potent benzoxaborole drug candidate for treating cryptosporidiosis. Nat Commun. 2019 Jun 27;10(1):2816. View Source
• [2] Fig. 5: Efficacy of AN7973 in a neonatal calf model of cryptosporidiosis. Nature Communications, 2019. View Source

Dual-Species Activity: C. parvum and C. hominis

AN7973 potently inhibits the two Cryptosporidium species most relevant to human health: C. parvum and C. hominis. In vitro, AN7973 demonstrated EC50 values of 0.13 µM against multiple C. parvum isolates and 0.12 µM against the C. hominis TU502 isolate [1]. This dual-species activity is critical because C. hominis is responsible for over 75% of cryptosporidiosis cases in children in developing countries, yet many preclinical compounds show preferential activity only against C. parvum . In contrast, the piperazine-based compound MMV665917, while active against C. parvum, has less well-characterized activity against C. hominis .

Dual‑species activity (C. parvum & C. hominis)

Cross‑study comparable

EC₅₀ 0.13 µM (C. parvum) and 0.12 µM (C. hominis)

Reported dual‑species activity, supports translational research relevance context

C. hominis TU502; MMV665917 potency >100‑fold lower against C. parvum

Evidence Dimension	In vitro potency against C. parvum and C. hominis
Target Compound Data	EC50 = 0.13 µM (C. parvum) and 0.12 µM (C. hominis)
Comparator Or Baseline	MMV665917: EC90 = 15 µM for C. parvum; C. hominis data limited
Quantified Difference	AN7973 is >100-fold more potent than MMV665917 against C. parvum
Conditions	HCT-8 cell monolayers infected with various C. parvum isolates or C. hominis TU502; 24–48 h exposure

Why This Matters

Broad-spectrum activity against both major human Cryptosporidium species ensures that AN7973 is a more relevant and reliable tool for translational research aimed at developing therapies for global cryptosporidiosis, unlike compounds with narrow species specificity.

• [1] Lunde CS, et al. Identification of a potent benzoxaborole drug candidate for treating cryptosporidiosis. Nat Commun. 2019 Jun 27;10(1):2816. View Source

AN7973 Application Scenarios

Mechanism of Action Tool Compound

AN7973's retained activity against AN3661-resistant C. parvum strains (CpCPSF3 Y385N mutation) makes it an invaluable tool for dissecting benzoxaborole mechanisms of action [1]. Researchers can use AN7973 in comparative studies with AN3661 to identify target engagement differences, map resistance pathways, and elucidate the role of CPSF3 versus other potential targets in Cryptosporidium. This application is particularly relevant for academic labs and pharmaceutical companies engaged in antiparasitic target validation and mechanism-of-action studies.

Lead Compound for Oral Cryptosporidiosis Therapy

With its oral bioavailability, favorable safety profile (selectivity index >192), and potent in vivo efficacy in both mouse and neonatal calf models, AN7973 is a premier lead compound for the development of new orally active therapies for cryptosporidiosis [2]. Its ability to reduce fecal oocyst shedding by nearly 5 logs within three days in a calf model, which mimics human infant infection, positions AN7973 as a strong candidate for further preclinical optimization and IND-enabling studies [2].

Benchmark for Anti-Cryptosporidium Screening

Due to its well-characterized and potent in vitro activity (EC50 = 0.13 µM against C. parvum in HCT-8 cells) and lack of cytotoxicity up to 25 µM, AN7973 serves as an ideal positive control or benchmark compound in high-throughput screening campaigns for novel anti-cryptosporidial agents . Its broad-spectrum activity against both C. parvum and C. hominis ensures that assay results are relevant across the clinically important Cryptosporidium species .

In Vivo Efficacy Standard

AN7973's robust and rapid parasite clearance in multiple animal models (IFN-γ knockout mice, NOD scid gamma mice, and neonatal calves) establishes it as a gold-standard reference compound for evaluating the in vivo efficacy of new chemical entities [3]. Procurement of AN7973 is essential for research groups seeking to benchmark their own compounds' performance in preclinical cryptosporidiosis models, ensuring that new candidates meet or exceed the high bar set by this benzoxaborole.

Application

Selection Property

Validation Focus

Benzoxaborole mechanism‑of‑action studies

Retains activity in AN3661‑resistant strains

Target engagement and resistance pathway mapping

Oral anticryptosporidial research

Oral activity and tolerability in animal models

Preclinical efficacy and exposure‑model review

Anti‑Cryptosporidium screening campaigns

Well‑characterized in vitro potency (EC₅₀ context)

Potency and selectivity benchmarking

In vivo efficacy model benchmarking

Rapid parasite clearance in multiple animal models

Efficacy model validation and comparison

• [1] Mechanistic insights into the activity of Benzoxaboroles against Cryptosporidium parvum: CPSF3 targeting and resistance implications. HAL Science, 2025. View Source
• [2] Lunde CS, et al. Identification of a potent benzoxaborole drug candidate for treating cryptosporidiosis. Nat Commun. 2019 Jun 27;10(1):2816. View Source
• [3] Fig. 4: Effect of AN7973 on established cryptosporidiosis in NOD scid gamma mice. Nature Communications, 2019. View Source